Cas no 865657-83-6 (4-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-2-methyl-3-butyn-2-ol)

• Product Name: 4-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-2-methyl-3-butyn-2-ol
• CAS No: 865657-83-6
• MF: C₁₁H₉ClF₃NO
• MW: 263.64347243309
• MDL: MFCD05668760
• CID: 5017489
• Update Time: 2026-02-28

4-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-2-methyl-3-butyn-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-2-methyl-3-butyn-2-ol
• 4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-methylbut-3-yn-2-ol
• MLS000763459
• HMS2733O04
• SMR000336802
• 4-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-2-methyl-3-butyn-2-ol

• MDL： MFCD05668760
• Inchi： 1S/C11H9ClF3NO/c1-10(2,17)4-3-9-8(12)5-7(6-16-9)11(13,14)15/h5-6,17H,1-2H3
• InChI Key： QXNOBAYVAIGEDZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1C#CC(C)(C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 342
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1

Additional information on 4-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-2-methyl-3-butyn-2-ol

4-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-2-methyl-3-butyn-2-ol (CAS No: 865657-83-6)

4-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-2-methyl-3-butyn-2-ol (CAS No: 865657-83-6) is a complex organic compound with a unique structure that combines a pyridine ring, a trifluoromethyl group, and a butynol moiety. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's design allows for a wide range of functional groups to be introduced, making it highly versatile for chemical modifications and optimizations.

The pyridine ring in the molecule is substituted at the 3-position with a chlorine atom and at the 5-position with a trifluoromethyl group. These substituents contribute to the compound's electronic properties, enhancing its stability and reactivity in different chemical environments. The trifluoromethyl group, in particular, is known for its strong electron-withdrawing effect, which can influence the molecule's reactivity and selectivity in various reactions.

The butynol moiety attached to the pyridine ring adds another layer of complexity to the molecule. The presence of a triple bond (butynyl group) introduces rigidity into the structure, which can be advantageous in certain applications where conformational flexibility is not desired. Additionally, the hydroxyl group (-OH) present in the butynol portion allows for further functionalization, enabling the synthesis of derivatives with diverse properties.

Recent studies have explored the synthesis and characterization of this compound using advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. Researchers have reported that the compound exhibits excellent thermal stability and can be synthesized via a variety of methods, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution.

In terms of applications, 4-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-2-methyl-3-butyn-2-ol has shown promise as an intermediate in the synthesis of bioactive compounds. Its structure makes it an ideal candidate for use in medicinal chemistry, where it can serve as a scaffold for designing new drugs targeting various diseases. For instance, derivatives of this compound have been investigated for their potential anti-inflammatory and anticancer properties.

Moreover, the compound's ability to undergo various transformations has made it valuable in organic synthesis. For example, researchers have utilized it as a starting material for constructing heterocyclic compounds with complex architectures. The introduction of additional functional groups has been achieved through methods such as alkylation, acylation, and oxidation reactions.

From an environmental perspective, studies have been conducted to assess the biodegradation and toxicity of this compound. Preliminary results suggest that it exhibits low toxicity towards aquatic organisms under controlled conditions. However, further research is needed to fully understand its environmental impact and ensure its safe use in industrial applications.

In conclusion, 4-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-2-methyl-3-butyn-2-ol (CAS No: 865657-83-6) is a multifaceted organic compound with significant potential in various scientific domains. Its unique structure, combined with its versatile functional groups, positions it as an important building block for future innovations in chemistry and related fields.